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Compound of Interest

Compound Name: Geranyl chloride

Cat. No.: B3021442

Essential Safety and Handling Guide for Geranyl
Chloride

For researchers, scientists, and drug development professionals, ensuring safe laboratory
practices is paramount. This guide provides immediate and essential safety protocols,
operational plans, and disposal instructions for handling Geranyl chloride.

Chemical Safety Profile

Geranyl chloride is a combustible liquid that is irritating to the eyes, respiratory system, and
skin.[1][2] It is also very toxic to aquatic organisms and may cause long-term adverse effects in

the aquatic environment.[1]

Physical and Chemical Properties
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Property Value
CAS Number 5389-87-7
Molecular Formula C10H17ClI

Molecular Weight 172.69 g/mol [3][4]
Appearance Liquid[3]

Boiling Point 102-104 °C at 12 mmHg([3][4]
Density 0.931 g/mL at 25 °CJ[3][4]
Flash Point 90 °C (194 °F) - closed cup[3]

Storage Temperature

2-8°CI[5]

Personal Protective Equipment (PPE)

When handling Geranyl chloride, the following personal protective equipment is mandatory to

minimize exposure and ensure personal safety.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or

glasses.[2][6]

Protects against splashes and
vapors that can cause serious

eye irritation.[2]

Skin Protection

- Nitrile gloves- Protective
clothing to prevent skin

exposure.[6]

Prevents skin irritation and
potential systemic effects from
absorption.[1] Contaminated
clothing should be removed

immediately.[2]

Respiratory Protection

Required when vapors or
aerosols are generated.[2] A
NIOSH-approved respirator
with an appropriate filter (e.g.,
Type ABEK) should be used.

[2]

Protects against respiratory
irritation, dizziness, and

drowsiness.[1]
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Operational Plan for Safe Handling

A systematic approach to handling Geranyl chloride from receipt to disposal is critical for
laboratory safety.

Receipt and Storage

¢ Inspection: Upon receipt, inspect containers for any damage or leaks.[1]
o Labeling: Ensure all containers are clearly labeled.[1]

o Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1]
[2] Keep away from incompatible materials such as oxidizing agents, strong acids, and
bases.[1][6] The recommended storage temperature is 2-8°C.[5]

Handling and Use

« Ventilation: Always handle Geranyl chloride in a well-ventilated area, preferably within a
chemical fume hood.[1][7]

e Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands
thoroughly with soap and water after handling.[1]

» Equipment: Avoid using brass or copper containers or stirrers.[1]

o Clothing: Do not allow clothing wet with the material to remain in contact with the skin.[1]
Launder contaminated work clothes separately.[1]

Disposal Plan

o Waste Classification: All waste containing Geranyl chloride must be treated as hazardous
waste.[1]

o Containers: Collect waste in suitable, labeled containers for disposal.[1]

e Regulations: All waste disposal must be conducted in accordance with local, state, and
federal regulations.[1] Do not dispose of into drains or the environment.[2]
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Emergency Procedures

Immediate and appropriate action during an emergency can significantly mitigate harm.

First-Aid Measures
Exposure Route First-Aid Protocol

Move the person to fresh air.[2] If breathing is
Inhalation difficult, provide artificial respiration. Seek

immediate medical attention.[1]

Immediately remove all contaminated clothing.
) [2] Flush the affected skin and hair with running
Skin Contact . L
water and soap.[1] Seek medical attention if

irritation occurs.[1]

Immediately flush the eyes with plenty of fresh,

running water for at least 15 minutes, holding
Eye Contact the eyelids open.[1] Remove contact lenses if

present and easy to do.[2] Seek immediate

medical attention.[1]

Rinse the mouth with water.[1] Give the person
Ingestion water to drink. Do not induce vomiting.[8] Seek

immediate medical advice.[1]

Spill and Leak Response

o Evacuate: Clear the area of all personnel.
e Ventilate: Increase ventilation in the area.[1]

o Containment: For minor spills, contain the spill using sand, earth, or another inert absorbent
material.[1] Prevent the spill from entering drains or waterways.[1]

o Collection: Collect the absorbed material and recoverable product into labeled containers for
proper disposal.[1]

o Decontamination: Wash the spill area and prevent runoff from entering drains.[1]
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Firefighting Measures

o Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide.[1][2] Water spray
can be used to cool adjacent containers.[1]

» Protective Gear: Firefighters should wear full body protective clothing and self-contained
breathing apparatus.[1][2]

o Hazards: Geranyl chloride is combustible and may emit toxic fumes of carbon monoxide,
hydrogen chloride, and phosgene when heated.[1] Containers may rupture violently if
heated.[1]

Workflow for Safe Handling and Emergency
Response
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Geranyl Chloride: Safe Handling and Emergency Workflow

Safe Handling Protocol

Receipt & Inspection

If OK

Secure Storage
(Cool, Dry, Ventilated)

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Handling in Fume Hood

~_ [Potential - S~ Potential
~~|Incident ~~~_Incident
T \\ = \\
S Emergency Response
<
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Waste Disposal
(Hazardous Waste Stream)

Spill or Leak Occurs Personnel Exposure

Spill Response

Evacuate Area Remove from Exposure

Contain Spill Administer First Aid
(Inert Absorbent) (as per route)

;

Collect & Dispose Seek Medical Attention

'

Decontaminate Area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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